Cas no 2137782-99-9 (2,2-Difluoro-3-[(1-hydroxy-2-methylpropan-2-yl)sulfanyl]propanehydrazide)

• Product Name: 2,2-Difluoro-3-[(1-hydroxy-2-methylpropan-2-yl)sulfanyl]propanehydrazide
• CAS No: 2137782-99-9
• MF: C₇H₁₄F₂N₂O₂S
• MW: 228.260067462921
• CID: 6334577
• PubChem ID: 165607221
• Update Time: 2025-09-23

2,2-Difluoro-3-[(1-hydroxy-2-methylpropan-2-yl)sulfanyl]propanehydrazide Chemical and Physical Properties

Names and Identifiers

• EN300-789800
• 2137782-99-9
• 2,2-difluoro-3-[(1-hydroxy-2-methylpropan-2-yl)sulfanyl]propanehydrazide
• 2,2-Difluoro-3-[(1-hydroxy-2-methylpropan-2-yl)sulfanyl]propanehydrazide

• Inchi： 1S/C7H14F2N2O2S/c1-6(2,3-12)14-4-7(8,9)5(13)11-10/h12H,3-4,10H2,1-2H3,(H,11,13)
• InChI Key： FWCNAUNRKZNXKJ-UHFFFAOYSA-N
• SMILES： S(CC(C(NN)=O)(F)F)C(C)(C)CO

Computed Properties

• Exact Mass: 228.07440519g/mol
• Monoisotopic Mass: 228.07440519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 101Ų

Additional information on 2,2-Difluoro-3-[(1-hydroxy-2-methylpropan-2-yl)sulfanyl]propanehydrazide

Comprehensive Overview of 2,2-Difluoro-3-[(1-hydroxy-2-methylpropan-2-yl)sulfanyl]propanehydrazide (CAS No. 2137782-99-9)

The compound 2,2-Difluoro-3-[(1-hydroxy-2-methylpropan-2-yl)sulfanyl]propanehydrazide (CAS No. 2137782-99-9) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, including difluoro and hydrazide functional groups, this compound exhibits potential applications in drug discovery, agrochemicals, and advanced material synthesis. Researchers are particularly interested in its sulfanyl linkage, which may contribute to enhanced stability and reactivity in various chemical environments.

In recent years, the demand for fluorinated compounds like 2,2-Difluoro-3-[(1-hydroxy-2-methylpropan-2-yl)sulfanyl]propanehydrazide has surged due to their role in improving the bioavailability and metabolic stability of pharmaceuticals. Fluorination is a key strategy in modern drug design, as it can significantly alter the physicochemical properties of molecules. This compound's hydroxy and methylpropan moieties further enhance its versatility, making it a valuable intermediate for synthesizing more complex structures.

The synthesis of CAS No. 2137782-99-9 involves multi-step organic reactions, often starting with the introduction of the difluoro group followed by the attachment of the sulfanyl side chain. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given its potential applications, this compound is frequently discussed in academic journals and patent literature, particularly in contexts related to small molecule inhibitors and bioconjugation strategies.

From an industrial perspective, 2,2-Difluoro-3-[(1-hydroxy-2-methylpropan-2-yl)sulfanyl]propanehydrazide is often explored for its role in green chemistry initiatives. The push for sustainable and eco-friendly chemical processes has led to increased interest in compounds that can serve as building blocks for biodegradable materials or low-toxicity agrochemicals. Its hydrazide functionality, in particular, is being studied for its potential in developing novel chelating agents and catalysts.

In the realm of pharmaceutical research, this compound is being investigated for its potential to modulate enzyme activity or interact with biological targets. The combination of fluorine atoms and a hydroxy group in its structure may offer unique binding properties, making it a candidate for drug delivery systems or pro-drug formulations. Additionally, its sulfanyl bridge could facilitate the formation of stable conjugates with proteins or other biomolecules, opening doors for applications in biomedical imaging and therapeutics.

As the scientific community continues to explore the capabilities of CAS No. 2137782-99-9, its relevance in cutting-edge research is expected to grow. Whether in the development of new antimicrobial agents or as a component in advanced polymers, this compound exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability and multifunctional design ensure that it remains a subject of interest for both academic and industrial researchers worldwide.